8-Bromo-9-[(4-chlorophenyl)methyl]guanine

• Molecular Formula: C12H9BrClN5O
• Molecular Weight: 354.59 g/mol
• IUPAC Name: 2-amino-8-bromo-9-[(4-chlorophenyl)methyl]-1H-purin-6-one
• InChI: InChI=1S/C12H9BrClN5O/c13-11-16-8-9(17-12(15)18-10(8)20)19(11)5-6-1-3-7(14)4-2-6/h1-4H,5H2,(H3,15,17,18,20)
• InChI Key: BZKAMORAXJKSCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C3=C(C(=O)NC(=N3)N)N=C2Br)Cl

Description

8-Bromo-9-[(4-chlorophenyl)methyl]guanine is a useful research compound. Its molecular formula is C12H9BrClN5O and its molecular weight is 354.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Bromo-9-[(4-chlorophenyl)methyl]guanine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Bromo-9-[(4-chlorophenyl)methyl]guanine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N-Bromosuccinimide (1.3 g, 7.3 mmol) is added to a suspension of 9-(4-chlorophenyl)methylguanine (1.5 g; 5.4 mmol), Example 3, in glacial acetic acid (100 ml) and the mixture is stirred for 20 hours at room temperature. The solution is poured into water (400 ml) and the resulting precipitate is filtered, washed with water and methanol and dried. Yield: 1.0 g; mp>300° C.